5-[(4-Nitro-1H-pyrazol-1-YL)methyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[(4-nitropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C9H7N3O4S/c13-9(14)8-2-1-7(17-8)5-11-4-6(3-10-11)12(15)16/h1-4H,5H2,(H,13,14)
• InChI Key: XKMAISRBBHCPRY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(=O)O)CN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C9H7N3O4S
• Molecular Weight: 253.24 g/mol

Description

The compound “5-[(4-Nitro-1H-pyrazol-1-YL)methyl]thiophene-2-carboxylic acid” is a complex organic molecule that contains a pyrazole ring and a thiophene ring. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Thiophene is a five-membered ring containing four carbon atoms and a sulfur atom. The specific compound you’re asking about has a nitro group attached to the pyrazole ring and a carboxylic acid group attached to the thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and thiophene rings, along with the nitro and carboxylic acid functional groups. The exact structure would depend on the specific positions of these groups on the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the nitro and carboxylic acid groups, which are both highly reactive. The pyrazole and thiophene rings could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more polar, while the carboxylic acid group could give it acidic properties.

Scientific Research Applications

Antiparasitic Activity

• Leishmaniasis is a parasitic disease caused by protozoa of the genus Leishmania. suggests that this compound exhibits potent in vitro antipromastigote activity against Leishmania parasites. It interacts favorably with the active site of the enzyme LmPTR1, making it a promising candidate for further investigation.

Energetic Materials

• Researchers have investigated the use of similar compounds as energetic materials. These materials have applications in explosives and propellants. suggest its potential in this field.

Tuberculosis Research

• . Investigating this compound’s effects on Mycobacterium tuberculosis could provide insights into new treatment strategies.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could focus on exploring its potential uses, particularly in the field of medicinal chemistry given the wide range of biological activities exhibited by pyrazole derivatives. Further studies could also investigate more efficient synthesis methods for this and similar compounds.